Cas no 56375-91-8 (Heptane, 1,6-dichloro-)

• Product Name: Heptane, 1,6-dichloro-
• CAS No: 56375-91-8
• MF: C₇H₁₄Cl₂
• MW: 169.092060565948
• CID: 1598511
• PubChem ID: 21679015
• Update Time: 2025-04-21

Heptane, 1,6-dichloro- Chemical and Physical Properties

Names and Identifiers

• Heptane, 1,6-dichloro-
• 1,6-dichloroheptane
• IVJIRARNRSLPGI-UHFFFAOYSA-N
• SCHEMBL10482157
• AKOS006387773
• DB-301150
• 56375-91-8
• DTXSID00616867

• Inchi： 1S/C7H14Cl2/c1-7(9)5-3-2-4-6-8/h7H,2-6H2,1H3
• InChI Key： IVJIRARNRSLPGI-UHFFFAOYSA-N
• SMILES： ClC(C)CCCCCCl

Computed Properties

• Exact Mass: 168.04742
• Monoisotopic Mass: 168.0472558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 54.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.0554 (estimate)
• Melting Point: 23.5°C (estimate)
• Boiling Point: 198.96°C (estimate)
• Refractive Index: 1.4319 (estimate)
• PSA: 0